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Compound of Interest

Compound Name: 2,4-Dichloropyridine

Cat. No.: B017371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2,4-dichloropyridine, a key intermediate in the synthesis of pharmaceuticals and

agrochemicals. The data presented herein has been compiled from various authenticated

sources to ensure accuracy and reliability, catering to the stringent requirements of research

and development professionals.

Core Physicochemical Data
The fundamental physical constants of 2,4-dichloropyridine are crucial for its application in

chemical synthesis and drug design. These properties dictate the reaction conditions,

purification methods, and formulation strategies.

Physical Property Value

Boiling Point 189-190 °C (at 760 mmHg)[1][2][3]

76-78 °C (at 23 mmHg)[1][3]

Melting Point -1 °C[1][2][4]

Density 1.37 g/mL (at 25 °C)[2]
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Experimental Protocols
The accurate determination of physicochemical properties is fundamental to chemical

characterization. The following are detailed methodologies for the key experiments cited.

Melting Point Determination (Capillary Method)
The melting point of 2,4-dichloropyridine, being a low-melting solid or liquid at room

temperature, is determined using a capillary tube method with a suitable cooling and heating

apparatus.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Cooling bath (e.g., ice-water or dry ice-acetone)

Procedure:

Sample Preparation: A small amount of finely powdered, dry 2,4-dichloropyridine is packed

into a capillary tube to a height of 1-2 mm.[5]

Apparatus Setup: The capillary tube is placed in the heating/cooling block of the apparatus,

adjacent to a calibrated thermometer.[5]

Cooling: The sample is first cooled until it solidifies completely.

Heating: The sample is then heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium.[5][6]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal melts is the end of

the range.[5] For a pure compound, this range should be narrow.
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Boiling Point Determination (Thiele Tube Method)
The boiling point is determined using the Thiele tube method, which is suitable for small

quantities of liquid.

Apparatus:

Thiele tube

Small test tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heat source (e.g., Bunsen burner or oil bath)

Procedure:

Sample Preparation: A small volume of 2,4-dichloropyridine is placed in the small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the test tube.[5]

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in the

Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

Heating and Observation: The side arm of the Thiele tube is gently heated, causing the oil to

circulate and heat the sample. Heating is continued until a rapid and continuous stream of

bubbles emerges from the open end of the inverted capillary tube.[7]

Temperature Recording: The heat source is removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.[5]

[7]

Density Determination
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The density of liquid 2,4-dichloropyridine is determined using a pycnometer or a digital

density meter.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary fine bore)

Analytical balance

Thermostatic bath

Procedure:

Calibration: The pycnometer is cleaned, dried, and weighed empty. It is then filled with a

reference substance of known density (e.g., distilled water) at a specific temperature (25 °C)

and weighed again.

Sample Measurement: The pycnometer is emptied, dried, and then filled with 2,4-
dichloropyridine at the same temperature.

Weighing: The pycnometer containing the sample is weighed.

Calculation: The density of the sample is calculated using the formula: Density of sample =

(mass of sample / mass of water) * density of water

Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a generalized workflow for determining the key physical

properties of a chemical compound like 2,4-dichloropyridine.
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Caption: Workflow for determining the physical properties of 2,4-dichloropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Physicochemical
Properties of 2,4-Dichloropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017371#2-4-dichloropyridine-boiling-point-melting-
point-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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